Cas no 4498-32-2 (Dibenzepin)

• Product Name: Dibenzepin
• CAS No: 4498-32-2
• MF: C₁₈H₂₁N₃O
• MW: 295.378844022751
• CID: 329160
• PubChem ID: 9419
• Update Time: 2025-11-06

Dibenzepin Chemical and Physical Properties

Names and Identifiers

• 11H-Dibenzo[b,e][1,4]diazepin-11-one,10-[2-(dimethylamino)ethyl]-5,10-dihydro-5-methyl-
• Dibenzepin
• 10-(2-dimethylamino-ethyl)-5-methyl-5,10-dihydro-dibenzo[b,e][1,4]diazepin-11-one
• 10,11-Dihydro-10-[2-(dimethylamino)ethyl]-5-methyl-5H-dibenzo[b,e][1,4]diazepin-11-one
• 10,11-Dihydro-5-methyl-10
• 10-[2-(Dimethylamino)ethyl]-5,10-dihydro-5-methyl-11H-dibenzo[b,e][1,4]diazepin-11-one
• 5-(2-dimethylaminoethyl)-11-methyl-benzo[b][1,4]benzodiazepin-6-one
• 5-Methyl-10-[2-(dimethylamino)ethyl]-5H-dibenzo[b,e][1,4]diazepine-11(10H)-one
• dibenzepine
• Biomol-NT_000090
• BDBM50101814
• DIBENZEPIN [WHO-DD]
• BRD-K79145749-001-01-8
• 11H-Dibenzo(b,e)(1,4)diazepin-11-one, 10-(2-(dimethylamino)ethyl)-5,10-dihydro-5-methyl-
• AB01275527_02
• SR-05000001528-1
• Q412107
• UNII-510SJZ1Y6L
• 5,10-Dihydro-10-(2-(dimethylamino)ethyl)-5-methyl-11H-dibenzo(b,e)(1,4)diazepin-11-one
• NSC169412
• EN300-18563712
• 510SJZ1Y6L
• 10-[2-(Dimethylamino)ethyl]-5-methyl-5,10-dihydro-11H-dibenzo[b,e][1,4]diazepin-11-one
• Dibenzepine [INN-French]
• Dibenzepina
• HMS2090H08
• 11H-Dibenzo[b,e][1,4]diazepin-11-one, 10-[2-(dimethylamino)ethyl]-5,10-dihydro-5-methyl-
• BPBio1_001093
• AB01275527-01
• NCGC00160395-03
• Dibenzepina [INN-Spanish]
• CHEBI:93394
• 5-[2-(dimethylamino)ethyl]-11-methylbenzo[b][1,4]benzodiazepin-6-one
• DTXSID7022916
• SR-05000001528
• FT-0666411
• D07812
• DIBENZEPIN [MI]
• DB13225
• SCHEMBL49286
• 5H-Dibenzo(b,e)(1,4)diazepin-11(10H)-one, 10-(2-(dimethylamino)ethyl)-5-methyl-
• 5-[2-(dimethylamino)ethyl]-11-methyl-6-benzo[b][1,4]benzodiazepinone
• Dibenzepin [INN:BAN]
• Dibenzepin (INN)
• AKOS023249382
• 10-(2-(DIMETHYLAMINO)ETHYL)-5,10-DIHYDRO-5-METHYL-11-H-DIBENZO(B,E)(1,4)DIAZEPIN-11-ONE
• Ecatril hydrochloride
• Dibenzepinum [INN-Latin]
• 10-[2-(Dimethylamino)ethyl]-5,10-dihydro-5-methyl-11-H-dibenzo[b,e][1,4]diazepin-11-one
• 10-[2-(Dimethylamino)ethyl]-5-methyl-5,10-dihydro-11H-dibenzo[b,E][1,4]diazepin-11-one #
• BRN 0894708
• 10-(2-(Dimethylamino)ethyl)-5-methyl-5H-dibenzo(b,e)(1,4)diazepin-11(10H)-one
• NCGC00160395-02
• 9-[2-(dimethylamino)ethyl]-2-methyl-2,9-diazatricyclo[9.4.0.0,3,8]pentadeca-1(11),3(8),4,6,12,14-hexaen-10-one
• NCGC00160395-01
• NS00008457
• 10-[2-(Dimethylamino)ethyl]-5,10-dihydro-5-methyl-11H-dibenzo[b,e][1,4]diazepin-11-one; Dibenzepin;HF 1927
• CHEMBL1442422
• 4498-32-2
• Dibenzepinum
• EX-A2948
• Oprea1_703590
• 11H-Dibenzo(b,e)(1,4)diazepin-11-one, 5,10-dihydro-10-(2-(dimethylamino)ethyl)-5-methyl-
• QPGGEKPRGVJKQB-UHFFFAOYSA-N
• DIBENZEPIN [INN]
• Dibenzepina (INN-Spanish)
• Dibenzepine (INN-French)
• N06AA08
• Dibenzepinum (INN-Latin)
• 5-(2-(dimethylamino)ethyl)-11-methylbenzo(b)(1,4)benzodiazepin-6-one
• DTXCID702916
• BRD-K79145749-003-02-2
• Dibenzepin (free base)

• Inchi： 1S/C18H21N3O/c1-19(2)12-13-21-17-11-7-6-10-16(17)20(3)15-9-5-4-8-14(15)18(21)22/h4-11H,12-13H2,1-3H3
• InChI Key： QPGGEKPRGVJKQB-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2N(C)C2C=CC=CC=2N1CCN(C)C

Computed Properties

• Exact Mass: 295.16800
• Monoisotopic Mass: 295.168
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 398
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.8A^2
• XLogP3: 2.7

Experimental Properties

• Density: 1.1190 (rough estimate)
• Melting Point: 116-117°C
• Boiling Point: bp0.01 185°
• Flash Point: 194.9°C
• Refractive Index: 1.5855 (estimate)
• PSA: 30.17000
• LogP: 2.61700
• pka: 8.25(at 25℃)
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

Dibenzepin Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：UN 3249
• Safety Instruction： H303+H313+H333
• HazardClass：6.1(b)
• PackingGroup：III
• Packing Group：III
• Safety Term：6.1(b)
• Packing Group：III
• Hazard Level：6.1(b)
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Dibenzepin

Comprehensive Overview of Dibenzepin (CAS No. 4498-32-2): Properties, Applications, and Modern Research Insights

Dibenzepin (CAS No. 4498-32-2) is a tricyclic compound with a unique chemical structure that has garnered attention in both pharmaceutical and biochemical research. Known for its potential therapeutic properties, this compound is often studied for its interactions with neurotransmitter systems. The systematic name for Dibenzepin is 10,11-dihydro-5-methyl-11-[4-methyl-1-piperazinyl]-dibenzo[b,e][1,4]diazepin-6-one, reflecting its complex molecular architecture. Researchers and industry professionals frequently search for terms like "Dibenzepin uses," "Dibenzepin mechanism of action," and "CAS 4498-32-2 supplier" to explore its applications and availability.

The pharmacological profile of Dibenzepin has been a subject of interest due to its structural similarity to other tricyclic compounds. Studies suggest it may influence serotonin and norepinephrine reuptake, making it relevant to discussions on mental health treatments. In recent years, searches for "natural alternatives to tricyclic compounds" and "Dibenzepin vs. SSRIs" have surged, reflecting public curiosity about safer or complementary options. While Dibenzepin is not as widely prescribed as newer agents, its historical significance in neuropharmacology keeps it in academic discourse.

From a chemical perspective, Dibenzepin (CAS No. 4498-32-2) exhibits a melting point of 175–177°C and limited solubility in water, which impacts its formulation strategies. Analytical techniques such as HPLC and mass spectrometry are commonly employed to characterize its purity, as highlighted by queries like "Dibenzepin HPLC method" or "4498-32-2 spectroscopy data." These technical details are critical for quality control in laboratories and manufacturing processes.

In the context of modern drug development, Dibenzepin serves as a reference compound for structure-activity relationship (SAR) studies. Its tricyclic core is a template for designing novel molecules targeting neurological pathways. Online discussions often compare it with "multitarget drug design" or "repurposing older drugs," aligning with trends in personalized medicine. Notably, patents and publications referencing CAS 4498-32-2 continue to emerge, underscoring its enduring relevance.

Environmental and metabolic studies of Dibenzepin are another area of exploration. Researchers investigate its biodegradation and metabolic byproducts, addressing concerns about pharmaceutical residues in ecosystems. Phrases like "Dibenzepin environmental impact" and "pharmaceutical waste management" resonate with eco-conscious audiences, linking this compound to broader sustainability goals.

Despite its niche status, Dibenzepin remains a valuable tool for educators and students in medicinal chemistry courses. Its synthesis pathways—often searched as "Dibenzepin synthesis steps"—illustrate key organic reactions, while its pharmacodynamics model complex drug-receptor interactions. Digital learning platforms increasingly feature such case studies to bridge theory and practice.

In summary, Dibenzepin (CAS No. 4498-32-2) exemplifies how classic compounds can sustain scientific interest across decades. Whether as a research benchmark, a teaching aid, or a candidate for drug repurposing, its multifaceted role ensures continued visibility in journals and databases. Future studies may further unravel its potential, particularly in addressing unmet medical needs.